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Compound of Interest

Compound Name: Propylene glycol dinitrate

Cat. No.: B1221224 Get Quote

Propylene glycol dinitrate (PGDN) is a highly hazardous and explosive chemical that

necessitates stringent safety protocols for handling, storage, and disposal. This document

provides essential, immediate safety and logistical information for researchers, scientists, and

drug development professionals to ensure safe laboratory operations.

Personal Protective Equipment (PPE)
The selection and proper use of appropriate personal protective equipment are critical to

minimize exposure and mitigate risks associated with handling PGDN.

Table 1: Recommended Personal Protective Equipment for Handling Propylene Glycol
Dinitrate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1221224?utm_src=pdf-interest
https://www.benchchem.com/product/b1221224?utm_src=pdf-body
https://www.benchchem.com/product/b1221224?utm_src=pdf-body
https://www.benchchem.com/product/b1221224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment
Specifications and
Remarks

Eye/Face Protection Face shield or safety goggles

Should be worn in combination

with respiratory protection to

prevent eye contact with

PGDN, which can cause

irritation, redness, and pain.[1]

[2]

Skin Protection Protective gloves and clothing

Wear protective gloves and

clothing to avoid skin contact.

[1][2][3] Safety equipment

suppliers can provide

recommendations on the most

protective glove and clothing

material.[3] Contaminated

clothing should be promptly

removed and laundered by

trained individuals.[3]

Respiratory Protection
NIOSH-approved supplied-air

respirator

Use ventilation, local exhaust,

or a NIOSH-approved

supplied-air respirator with a

full facepiece operated in a

pressure-demand or other

positive-pressure mode,

especially where the potential

exists for exposure over 0.05

ppm.[1][3] For increased

protection, use in combination

with an auxiliary self-contained

breathing apparatus (SCBA).

[3]

Emergency Equipment
Eyewash fountains and

emergency showers

Must be readily available in the

immediate work area for

emergency use in case of

accidental exposure.[3]
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Occupational Exposure Limits
Adherence to established occupational exposure limits is crucial to prevent adverse health

effects.

Table 2: Occupational Exposure Limits for Propylene Glycol Dinitrate

Organization Exposure Limit Notes

NIOSH (REL) 0.05 ppm (TWA)

Recommended airborne

exposure limit averaged over a

10-hour workshift.[3]

ACGIH (TLV) 0.05 ppm (TWA)

Recommended airborne

exposure limit averaged over

an 8-hour workshift.[2][3] Skin

notation indicates the potential

for significant contribution to

the overall exposure by the

cutaneous route.[2][3]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is mandatory to prevent accidents and ensure

the safety of all personnel.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and storage of Propylene Glycol Dinitrate.
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Step-by-Step Handling Procedures
Preparation:

Before handling, ensure you are trained on the proper procedures and hazards of PGDN.

[3]

Don all required personal protective equipment as detailed in Table 1.

Prepare the work area by ensuring adequate ventilation and removing all potential ignition

sources, such as open flames, sparks, and smoking materials.[1][3] Use explosion-proof

electrical equipment.[3]

Handling:

Use only non-sparking tools and equipment when handling PGDN, especially when

opening and closing containers.[1][3]

Ground and bond metal containers during transfer to prevent electrostatic discharge.[3]

Handle PGDN in a well-ventilated place.[1][4]

Crucially, do NOT expose PGDN to friction, shock, or heat, as it is explosive and can

decompose violently.[1][2][4]

Post-Handling:

After handling, decontaminate the work area.

Carefully remove and either dispose of or decontaminate PPE as per institutional

guidelines.

Wash hands and any other potentially exposed skin areas thoroughly with soap and water.

[3] Do not eat, smoke, or drink in the handling area.[3]

Storage Protocols
Store PGDN in tightly closed containers in a cool, well-ventilated, and fireproof area.[1][3]
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Protect from friction, shock, and heat.[3]

Store away from incompatible materials, which include ammonia compounds, amines,

oxidizing agents (like perchlorates, peroxides, and nitrates), combustible materials, and

reducing agents.[3]

Disposal Plan
Proper disposal of PGDN and contaminated materials is essential to prevent environmental

contamination and safety hazards.

Spill Response and Cleanup
In the event of a spill or leak, follow these procedures immediately:

Evacuate: Evacuate all non-essential personnel from the spill area.[1][3]

Expert Consultation: Consult an expert trained in handling explosives.[3]

Ignition Sources: Remove all ignition sources from the area.[1][3][4]

Containment: Wearing complete protective clothing, including a self-contained breathing

apparatus, collect the leaking liquid in sealable containers.[1][2][4]

Absorption: Absorb the remaining liquid with an inert material such as vermiculite, dry sand,

or earth.[1][3][4]

Collection: Deposit the absorbent material into sealed containers for disposal.[3]

Decontamination: Ventilate and wash the area after the cleanup is complete.[3]

Confined Spaces: Keep PGDN out of confined spaces like sewers to prevent the risk of

explosion.[3]

Waste Disposal
PGDN may need to be disposed of as hazardous waste.[3]
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Contact your state's Department of Environmental Protection (DEP) or the regional office of

the federal Environmental Protection Agency (EPA) for specific disposal recommendations.

[3]

Alternatively, the material can be taken to a licensed chemical destruction plant or disposed

of by controlled incineration with flue gas scrubbing.[4]

Do not discharge PGDN into sewer systems or contaminate water, foodstuffs, or feed.[4]

Contaminated packaging should be triple-rinsed or punctured to render it unusable before

disposal in a sanitary landfill or through controlled incineration.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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